Cas no 1138445-15-4 (1-(1,1-difluoroethyl)-3-fluorobenzene)

• Product Name: 1-(1,1-difluoroethyl)-3-fluorobenzene
• CAS No: 1138445-15-4
• MF: C₈H₇F₃
• MW: 160.136392831802
• CID: 4560956
• PubChem ID: 45790661
• Update Time: 2025-06-08

1-(1,1-difluoroethyl)-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-Difluoroethyl)-3-fluorobenzene
• Benzene, 1-(1,1-difluoroethyl)-3-fluoro-
• SCHEMBL25134589
• OEJGRYFDPSJUSU-UHFFFAOYSA-N
• AKOS005256133
• 1-(1,1-Difluoroethyl)-3-fluorobenzene stabilized over potassium carbonate
• CS-0068797
• EN300-1613896
• MFCD11845815
• 1138445-15-4
• 1-(1,1-difluoroethyl)-3-fluorobenzene

• Inchi： 1S/C8H7F3/c1-8(10,11)6-3-2-4-7(9)5-6/h2-5H,1H3
• InChI Key： OEJGRYFDPSJUSU-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)C)=CC=CC(F)=C1

Computed Properties

• Exact Mass: 160.04998471g/mol
• Monoisotopic Mass: 160.04998471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

1-(1,1-difluoroethyl)-3-fluorobenzene Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(1,1-difluoroethyl)-3-fluorobenzene

Introduction to 1-(1,1-difluoroethyl)-3-fluorobenzene (CAS No. 1138445-15-4) and Its Emerging Applications in Chemical Biology

1-(1,1-difluoroethyl)-3-fluorobenzene, identified by the CAS number 1138445-15-4, is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology due to its unique structural and electronic properties. The presence of both fluorine atoms and a difluoroethyl group introduces distinct reactivity and potential biological activity, making it a valuable scaffold for drug discovery and material science applications.

The compound’s structure consists of a benzene ring substituted with a fluorine atom at the 3-position and an 1,1-difluoroethyl side chain. This configuration imparts high electron-withdrawing effects, which can modulate the reactivity of the aromatic system. The dual fluorination enhances lipophilicity while maintaining solubility in polar environments, making it an attractive candidate for medicinal chemistry.

In recent years, 1-(1,1-difluoroethyl)-3-fluorobenzene has been explored as a key intermediate in the synthesis of bioactive molecules. Its fluorinated aromatic core is particularly useful in designing ligands for enzyme inhibition and receptor binding studies. The difluoroethyl group, known for its metabolic stability and ability to improve pharmacokinetic profiles, has been incorporated into various pharmacophores targeting neurological and inflammatory disorders.

One of the most compelling aspects of this compound is its role in developing novel antiviral agents. Emerging research suggests that fluorinated aromatic compounds can disrupt viral replication by interfering with essential enzymatic pathways. For instance, studies have shown that derivatives of 1-(1,1-difluoroethyl)-3-fluorobenzene exhibit inhibitory effects on viral proteases and integrases, offering promising leads for antiviral drug development. The compound’s ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent against central nervous system infections.

The synthesis of 1-(1,1-difluoroethyl)-3-fluorobenzene involves multi-step organic transformations, including halogenation reactions and nucleophilic substitutions. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These techniques ensure that the final product meets the stringent requirements for pharmaceutical applications.

From a material science perspective, 1138445-15-4 has been investigated for its electronic properties in organic semiconductors and optoelectronic devices. The presence of fluorine atoms enhances charge transport capabilities, making it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have reported improved device performance by incorporating this compound into polymer blends, demonstrating its versatility beyond biological applications.

The growing interest in fluorinated compounds has also led to innovative analytical techniques for their characterization. Mass spectrometry (MS), nuclear magnetic resonance (NMR), and X-ray crystallography are commonly used to elucidate the structure and conformational preferences of derivatives of 1-(1,1-difluoroethyl)-3-fluorobenzene. These tools provide critical insights into how the compound interacts with biological targets, aiding in rational drug design.

Future research directions include exploring the potential of CAS No. 1138445-15-4 as a building block for next-generation therapeutics. Its unique structural features make it an ideal candidate for generating libraries of diverse compounds through combinatorial chemistry approaches. Such libraries can be screened using high-throughput techniques to identify novel bioactive molecules with therapeutic potential.

In conclusion, 1-(1,1-difluoroethyl)-3-fluorobenzene represents a fascinating compound with broad applications in chemical biology and material science. Its structural versatility, combined with its favorable physicochemical properties, positions it as a cornerstone in modern drug discovery efforts. As research continues to uncover new applications for this compound, its significance is expected to grow further in both academic and industrial settings.